Cas no 1187931-02-7 (6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine)

• Product Name: 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine
• CAS No: 1187931-02-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD12913808
• CID: 4773567
• Update Time: 2026-02-26

6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine
• SB31393
• 6-(1-amino-2-methylpropyl)pyridin-2-amine

• MDL： MFCD12913808
• Inchi： 1S/C9H15N3/c1-6(2)9(11)7-4-3-5-8(10)12-7/h3-6,9H,11H2,1-2H3,(H2,10,12)
• InChI Key： XHMNEPBPGJXUGP-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=C(N)N=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 0.8
• Topological Polar Surface Area: 64.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine

Comprehensive Overview of 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine (CAS No. 1187931-02-7)

6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine (CAS No. 1187931-02-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1187931-02-7, features a pyridine core substituted with an amino-functionalized isobutyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its amine-functionalized pyridine scaffold could play a pivotal role in modulating biological activity.

The growing demand for custom synthesis intermediates like 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine aligns with trends in precision medicine and targeted drug delivery. Recent searches on platforms like Google Scholar and PubMed reveal increasing queries about "pyridine derivatives in drug design" and "CAS 1187931-02-7 applications," reflecting its relevance in modern therapeutics. Its structural flexibility allows for modifications that could address challenges in bioavailability and receptor selectivity, topics frequently discussed in pharmaceutical forums.

From a synthetic chemistry perspective, 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine exemplifies the importance of chiral building blocks in asymmetric synthesis. The compound's stereogenic center at the 1-amino-2-methyl-propyl moiety makes it a candidate for enantioselective reactions, a hot topic in green chemistry and catalysis research. Laboratories optimizing atom-efficient protocols often explore such intermediates to reduce waste generation, addressing the industry's push toward sustainable chemistry.

Analytical characterization of CAS 1187931-02-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on purity assessment for pharmaceutical-grade materials. Discussions in research communities frequently highlight the need for "high-purity pyridine amines" and "CAS 1187931-02-7 synthesis optimization," indicating its technical significance. The compound's logP and pKa values are also critical parameters studied in ADMET prediction workflows.

In material science, derivatives of 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine have been investigated for their potential in metal-organic frameworks (MOFs) and coordination polymers. Its bifunctional nature (pyridine N and primary amine) enables diverse binding modes with transition metals, a property leveraged in designing heterogeneous catalysts. This aligns with the surge in searches for "functionalized pyridines in MOFs" and "nitrogen-rich ligands."

Regulatory and safety profiles of 1187931-02-7 are frequently updated in chemical databases, with particular attention to REACH compliance and GHS classification. While not classified as hazardous under standard protocols, proper handling of amino-pyridine compounds remains essential, as emphasized in recent laboratory safety guidelines. The compound's stability data and storage conditions are commonly requested parameters in technical datasheets.

The commercial availability of 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine through specialty chemical suppliers has expanded, with procurement trends showing increased interest from contract research organizations (CROs) and academic institutions. Market analyses note rising demand for tailor-made heterocycles, positioning this compound as a strategic material for high-throughput screening libraries. Suppliers often highlight its batch-to-batch consistency and scalable synthesis routes as key selling points.

Emerging applications in bioconjugation chemistry have further elevated the profile of CAS 1187931-02-7. Its primary amine group serves as an anchor point for linker attachment in antibody-drug conjugate (ADC) development, a rapidly growing sector in oncology research. This connects to trending searches about "pyridine-amine linkers" and "site-specific bioconjugation," demonstrating its interdisciplinary relevance.

Future research directions for 6-(1-Amino-2-methyl-propyl)-pyridin-2-ylamine may explore its utility in photoredox catalysis or as a precursor for N-heterocyclic carbene (NHC) ligands. The compound's versatility ensures its continued importance across chemical disciplines, from medicinal chemistry to advanced materials engineering. As synthetic methodologies evolve, so too will innovative applications for this structurally intriguing molecule.